1,2,5-Trimethyl-N-(pyridin-2-yl)piperidin-4-imine

• CAS No.: 100450-85-9
• Molecular Formula: C13H19N3
• Molecular Weight: 217.31 g/mol
• IUPAC Name: 1,2,5-trimethyl-N-pyridin-2-ylpiperidin-4-imine
• InChI: InChI=1S/C13H19N3/c1-10-9-16(3)11(2)8-12(10)15-13-6-4-5-7-14-13/h4-7,10-11H,8-9H2,1-3H3
• InChI Key: DFUGMUDEABUCDH-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(=NC2=CC=CC=N2)C(CN1C)C

Description

1,2,5-Trimethyl-N-(pyridin-2-yl)piperidin-4-imine is a heterocyclic compound featuring a piperidin-4-imine core substituted with three methyl groups at positions 1, 2, and 5, and a pyridin-2-yl moiety at the N-position. This structural configuration confers unique physicochemical and biological properties, particularly in medicinal chemistry. The methyl substitutions likely enhance lipophilicity and metabolic stability, while the pyridin-2-yl group contributes to π-π stacking interactions with biological targets .

Biological Activity

1,2,5-Trimethyl-N-(pyridin-2-yl)piperidin-4-imine is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article aims to provide a comprehensive overview of its biological activity, supported by data tables and relevant case studies.

Chemical Structure and Properties

The compound is characterized by its piperidine core with a pyridine substitution, which is significant for its biological interactions. The IUPAC name is 1,2,5-trimethyl-N-(pyridin-2-yl)piperidin-4-imine, and it has the following molecular formula:

Property	Value
Molecular Formula	C13H18N2
Molecular Weight	202.30 g/mol
CAS Number	Not available

1. Neuropharmacological Effects

Research has indicated that compounds similar to 1,2,5-trimethyl-N-(pyridin-2-yl)piperidin-4-imine exhibit significant neuropharmacological effects. For instance, derivatives with piperidine structures have been shown to act as agonists at serotonin receptors (5-HT) in vivo. In one study, certain piperidine derivatives demonstrated greater agonist activity compared to established drugs like Buspirone .

2. Anticancer Activity

Several studies have reported the anticancer potential of piperidine derivatives. For example, a compound structurally related to 1,2,5-trimethyl-N-(pyridin-2-yl)piperidin-4-imine showed improved cytotoxicity against FaDu hypopharyngeal tumor cells compared to the reference drug bleomycin . This suggests that the presence of the piperidine moiety enhances interaction with cancer cell targets.

3. Antimicrobial Properties

Piperidine derivatives have also been investigated for their antimicrobial properties. They have shown effectiveness against various bacterial strains, including MRSA and E. coli . The mechanism often involves disruption of bacterial cell wall synthesis or interference with DNA replication processes.

Case Study 1: Neuropharmacology

A study conducted on a series of piperidine derivatives revealed that modifications at the nitrogen atom significantly influenced their binding affinity to serotonin receptors. The findings suggested that compounds with a pyridine substitution exhibited enhanced central nervous system activity .

Case Study 2: Anticancer Research

In another investigation focused on anticancer activities, researchers synthesized several piperidine-based compounds and evaluated their effects on cancer cell lines. One derivative demonstrated promising results in inhibiting tumor growth through apoptosis induction mechanisms .

Structure-Activity Relationship (SAR)

The structure-activity relationship of piperidine derivatives indicates that specific substitutions on the piperidine ring can enhance biological activity. For instance:

Substitution	Effect on Activity
Pyridine group	Increased receptor affinity
Methyl groups	Enhanced solubility and bioavailability

Comparison with Similar Compounds

Key Observations :

• Methyl substitutions (1,2,5-trimethyl) in the target compound may improve antitubercular potency compared to non-methylated analogues like (piperidin-4-ylmethyl)piperidine .
• The pyridin-2-yl group may enhance target binding compared to benzimidazole-containing derivatives, though direct MIC data for the target compound are unavailable.

Pyridin-2-yl-Containing Analogues

Pyridin-2-yl-substituted compounds are common in drug discovery. Comparative data include:

Compound Name	Core Structure	Substituents	Yield (%)	Purity (%)	Application	Reference
1,2,5-Trimethyl-N-(pyridin-2-yl)piperidin-4-imine	Piperidin-4-imine	1,2,5-Trimethyl	N/A	N/A	Antitubercular (inferred)
3-Methyl-N-{5-[5-(oxan-4-yloxy)pyridin-2-yl]-4H-1,2,4-triazol-3-yl}pyridin-2-amine	1,2,4-Triazole	Oxan-4-yloxy, methyl	6	99	Macrofilaricidal
3-(5-Isopropoxypyridin-2-yl)-N-(3-methylpyridin-2-yl)-1,2,4-thiadiazol-5-amine	1,2,4-Thiadiazole	Isopropoxy, methyl	71	97	Macrofilaricidal
5-(3-(Ethylsulfonyl)pyridin-2-yl)-pyrazolo[1,5-a]pyrimidine	Pyrazolo-pyrimidine	Ethylsulfonyl	N/A	N/A	Pesticide/Insecticide

Key Observations :

• The target compound’s piperidin-4-imine core is distinct from triazole, thiadiazole, or pyrazolo-pyrimidine cores in other pyridin-2-yl derivatives, which are tailored for macrofilaricidal or pesticidal applications .
• Synthetic yields for pyridin-2-yl analogues vary widely (6–71%), suggesting that the target compound’s synthesis may require optimization for scalability .

Physicochemical and Spectral Comparisons

Data from substituted pyridine derivatives highlight trends in properties:

Compound Type	Melting Point (°C)	IR (cm⁻¹)	¹H NMR (δ, ppm)	Reference
Chloro/nitro-substituted pyridines	268–287	1650–1680 (C=N/C=O)	6.8–8.5 (aromatic H)
Target compound (inferred)	~150–200 (estimated)	1600–1650 (C=N)	1.2–2.5 (methyl), 7.0–8.5 (pyridin-2-yl H)	N/A

Key Observations :

• The target compound’s methyl groups would result in upfield ¹H NMR shifts (1.2–2.5 ppm) compared to aromatic protons in chloro/nitro-substituted pyridines .
• Lower estimated melting points (vs. 268–287°C in nitro derivatives) suggest reduced crystallinity due to methyl substitutions .